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Compound of Interest

Compound Name: 2,6-Dimethylpyridine

Cat. No.: B142122

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical health and safety information for 2,6-
Dimethylpyridine (also known as 2,6-Lutidine), a common reagent and intermediate in organic
synthesis. The following sections detail the hazards, handling procedures, and emergency
responses associated with this compound, presented in a format tailored for laboratory and
drug development settings.

GHS Hazard Identification and Classification

2,6-Dimethylpyridine is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards are
associated with its flammability and its effects on human health upon exposure.

GHS Pictograms:
o Flame: Indicates a flammable liquid and vapor.

o Exclamation Mark: Indicates that the substance may cause less serious health effects, such
as skin and eye irritation, or may be harmful if swallowed.

Signal Word:Warning[1]

Hazard Statements:[1][2]
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H226: Flammable liquid and vapor.

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below, covering prevention, response, storage, and disposal.

Quantitative Data Summary

The following tables summarize the key quantitative data for 2,6-Dimethylpyridine, facilitating
easy reference for risk assessment and experimental planning.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C7HsN [3114]
Molar Mass 107.15 g/mol [31141[5]
Appearance .Colf)rless to pale yellow, oily GIAI5I6]
liquid
Odor Pungent, pyridine-like [31[5][6]
Melting Point -6 °C (21 °F) [31[7]
Boiling Point 143-145 °C (289-293 °F) [3161[7]
Flash Point 33 °C (91.4 °F) [3][5]
Density 0.92 g/mL at 25 °C [11[7]
Solubility in Water Slightly soluble [31[7]
Vapor Density 3.7 (Air=1) [51[7]
log Pow (Partition Coefficient) 1.7 [2]
Test Species Route Value Source
LD50 Rat Oral 400 mg/kg [1]
LD50 Rabbit Dermal > 1,000 mg/kg [1]
EC50 Tet.rahyr‘.nena - 694 mg/l (72 h)
pyriformis
ECEO Photobacterium ] 117 mg/l (30
phosphoreum min)
Table 3: Exposure Limits
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Agency Limit Source
OSHA PEL No data available [1]
NIOSH REL No data available [1]
ACGIH TLV No data available [1]

Experimental Protocols

Detailed experimental protocols for the toxicological data cited above are not available in the
referenced safety data sheets. Toxicological studies are typically conducted following
standardized guidelines, such as those from the Organisation for Economic Co-operation and
Development (OECD). For instance, an acute oral toxicity study (like the rat LD50) would
generally follow OECD Guideline 420, 423, or 425, which involve administering the substance
to animals and observing for signs of toxicity and mortality over a set period. Similarly, skin and
eye irritation studies would likely adhere to OECD Guidelines 404 and 405, respectively. For
detailed methodologies, consulting primary research literature is recommended.

Health and Safety Information
First Aid Measures

Immediate medical attention is crucial in case of exposure.[1][8]

 Inhalation: Move the person to fresh air.[1][8] If breathing is difficult, give oxygen.[1] If not
breathing, give artificial respiration.[1][8] Seek immediate medical attention.[1]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[1] Get medical advice if irritation occurs.[1][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1] Remove contact lenses if present and
easy to do.[1] Continue rinsing and seek immediate medical attention from an
ophthalmologist.

 Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] If the person is conscious,
give two glasses of water to drink. Never give anything by mouth to an unconscious person.
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[1] Call a poison center or doctor immediately.[1][9]

Fire-Fighting Measures

2,6-Dimethylpyridine is a flammable liquid and vapor.[1][2][9] Vapors are heavier than air and

may travel to a source of ignition and flash back.[10]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][10]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[10]

Specific Hazards: Combustion may produce toxic gases, including carbon oxides and
nitrogen oxides.[1] Containers may explode when heated.[8][10]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][8]

Handling and Storage

Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[1]
Use only in a well-ventilated area, preferably in a fume hood.[1][9] Keep away from heat,
sparks, and open flames.[1][9][10] Take precautionary measures against static discharge.[1]
Ground and bond containers when transferring material.[10] Use non-sparking tools.[1][9]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances.[3][9][10] Keep away from sources of ignition.[3][10] Store in a
flammables-designated area.[10] The compound is hygroscopic and may be air-sensitive;
protect from moisture.[2][7][8]

Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection.[1] A face shield may be appropriate for certain operations.[1]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[1] Wear a laboratory
coat and closed-toed shoes.[1]
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» Respiratory Protection: If engineering controls do not maintain airborne concentrations below
recommended exposure limits, a NIOSH/MSHA-approved respirator is recommended.[1][8]
[11]

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[1][7]

e Incompatible Materials: Strong oxidizing agents, acids, acid halides, and chloroformates.[1]

[7]

e Hazardous Decomposition Products: Under fire conditions, may decompose to produce
carbon oxides and nitrogen oxides.[1][8]

o Hazardous Reactions: Violent reactions are possible with strong oxidizing agents, acid
halides, and acids. Vapor-air mixtures are explosive at intense warming.

Visualizations
GHS Hazard and Response Workflow
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GHS Hazard and Response for 2,6-Dimethylpyridine
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Caption: GHS Hazard and Response Workflow for 2,6-Dimethylpyridine.

Recommended Personal Protective Equipment (PPE)
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Recommended PPE for Handling 2,6-Dimethylpyridine

Laboratory Tasks

Handling the Liquid

Mandatory Mandatory ,Qandatory As needed

/ / Personal Protective\Eﬁuipment

Eye and Face Protection Body Protection Respiratory Protection
- Chemical safety goggles - Laboratory coat - Use in fume hood
- Face shield (if splash hazard exists) - Closed-toed shoes - NIOSH/MSHA app respirator (if ilation is i

Hand Protection
- Chemically resistant gloves (e.g., Nitrile)

Click to download full resolution via product page

Caption: Recommended PPE for Handling 2,6-Dimethylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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